Cas no 300-39-0 (3,5-Diiodo-L-tyrosine)

3,5-Diiodo-L-tyrosine structure
3,5-Diiodo-L-tyrosine structure
Product Name:3,5-Diiodo-L-tyrosine
CAS No:300-39-0
MF:C9H9I2NO3
MW:432.981607198715
MDL:MFCD00016542
CID:36736
PubChem ID:9305
Update Time:2025-04-18

3,5-Diiodo-L-tyrosine Chemical and Physical Properties

Names and Identifiers

    • 3,5-Diiodo-L-tyrosine
    • 3,5-Diiodo-4-hydroxy-β-phenylalanine
    • 3,5-diiodo-l-tyrosin
    • 3,5-Diiodotyrocine
    • 3,5-Iodo-L-tyrosine
    • 3,5-L-Diiodotyrosine
    • 4-Hydroxy-3,5-diiodophenylalanine
    • diiodotyrosine
    • 3,5-Diiodo-L-tyrosine dihydrate
    • 3,5-DIIODO-4-HYDROXY-BETA-PHENYLALANINE
    • 3.5-Diiodo-L-tyrosine
    • DI-IODO-L-TYROSINE(P)
    • H-3,5-Diiodo-Tyr-OH
    • H-3005-Diiodo-Tyr-OH
    • H-Tyr(3,5-Di-I)-OH
    • H-Tyr(3,5-DiI)-OH
    • H-Tyr(3,5-I2)-OH
    • (S)-2-Amino-3-(4-hydroxy-3,5-diiodo
    • (S)-2-amino-3-(4-hydroxy-3,5-diiodophenyl)propanoic acid
    • 3',5'-diiodo-L-tyrosine
    • 3,5-Diiodo-tyrosine
    • 3,5-diiodotyrozine
    • AGONTAN
    • DITYRIN
    • H-L-TYR(3,5-I2)-OH
    • IODOGORGOIC ACID
    • L-3,5-Diiodotyrosine
    • L-4-hydroxy-3,5-diiodo-phenylalanine
    • L-Diiodotyrosine
    • 3,5-Diiodo-beta-(p-hydroxyphenyl)alanine dihydrate
    • 3,5-DIIODOTYROSINE
    • Tyrosine, 3,5-diiodo-
    • DIT (amino acid)
    • L-Tyrosine, 3,5-diiodo-
    • (2S)-2-amino-3-(4-hydroxy-3,5-diiodophenyl)propanoic acid
    • DiIY
    • 6L57Q44ZWW
    • NYPYHUZRZVSYKL-ZETCQYMHSA-N
    • DSSTox_RID_82876
    • 3,5-Diio
    • EINECS 206-092-0
    • NSC 4143
    • DB03374
    • MLS000028503
    • TRYOSINE, 3,5-DIIODO-
    • UNII-6L57Q44ZWW
    • 3-5-Diiodo-L-tyrosine
    • 3,5-DIIODOTYROSINE L-FORM [MI]
    • D87842
    • EN300-155423
    • Tox21_113061
    • J-300288
    • Tox21_113061_1
    • Diiodotyrosine, dl-
    • SMR000058274
    • AKOS002276212
    • HY-113214
    • bmse000327
    • MFCD00016542
    • NSC-208959
    • DTXSID0048680
    • NCGC00163111-01
    • 3,5-Diiodo-L-tyrosine dihydrate, crystalline
    • 300-39-0
    • C9H9I2NO3
    • NSC-4143
    • (S)-2-Amino-3-(4-hydroxy-3,5-diiodophenyl)propanoicacid
    • Spectrum5_001996
    • AM83562
    • C01060
    • LIOTHYRONINE SODIUM IMPURITY B [EP IMPURITY]
    • CAS-300-39-0
    • TYI
    • DIIODOTYROSINE [MART.]
    • Dijodtyrosin
    • GTPL6651
    • 3,5-diiodotyrosine dl-form
    • SCHEMBL147579
    • NCGC00163111-02
    • E33DC826-4246-4751-B348-4B31BFB6F996
    • D0612
    • NSC 208959
    • Q410521
    • Tyrosine, 3,5-diiodo-, L-
    • CHEBI:15768
    • DTXCID6028606
    • Epitope ID:122959
    • CHEMBL1236469
    • 3,5-DIIODOTYROSINE, L-
    • NS00009267
    • J-300435
    • HMS2230P17
    • DIIODOTYROSINE [EP IMPURITY]
    • NSC208959
    • DIOTYROSINE
    • Z1509614134
    • 3,5-DIIODOTYROSINE L-FORM
    • DIIODOTYROSINE, L-
    • CS-0059327
    • 14679-68-6
    • (2S)-2-ammonio-3-(3,5-diiodo-4-oxidophenyl)propanoate
    • DIT
    • 66-02-4
    • 16711-71-0
    • tyrosine, 3,5-di-iodo-
    • DB-022066
    • STL570262
    • MDL: MFCD00016542
    • Inchi: 1S/C9H9I2NO3/c10-5-1-4(2-6(11)8(5)13)3-7(12)9(14)15/h1-2,7,13H,3,12H2,(H,14,15)/t7-/m0/s1
    • InChI Key: NYPYHUZRZVSYKL-ZETCQYMHSA-N
    • SMILES: IC1C(=C(C=C(C=1)C[C@@H](C(=O)O)N)I)O
    • BRN: 2218691

Computed Properties

  • Exact Mass: 468.88800
  • Monoisotopic Mass: 432.867179
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 227
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 83.6
  • XLogP3: -0.5

Experimental Properties

  • Color/Form: Not available
  • Density: 2.405
  • Melting Point: 200 ºC
  • Boiling Point: 546.5°C (rough estimate)
  • Flash Point: 202.1 °C
  • Refractive Index: 1.2 ° (C=5, 1mol/L HCl)
  • Water Partition Coefficient: Slightly soluble
  • PSA: 102.01000
  • LogP: 2.12750
  • Sensitiveness: Light Sensitive
  • pka: 2.12(at 25℃)
  • Specific Rotation: -20.7 º (c=2.5, 0.1N NaOH/H2O)
  • Solubility: Not available
  • Vapor Pressure: 0.0±1.0 mmHg at 25°C

3,5-Diiodo-L-tyrosine Security Information

3,5-Diiodo-L-tyrosine Customs Data

  • HS CODE:2922509090
  • Customs Data:

    China Customs Code:

    2922509090

    Overview:

    2922509090. Other amino alcohol phenols\Amino acid phenols and other oxygenated amino compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared

    Regulatory conditions:

    A.Customs clearance form for Inbound Goods
    B.Customs clearance form for outbound goods

    Inspection and quarantine category:

    R.Sanitary supervision and inspection of imported food
    S.Sanitary supervision and inspection of exported food

    Summary:

    2922509090. other amino-alcohol-phenols, amino-acid-phenols and other amino-compounds with oxygen function. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

3,5-Diiodo-L-tyrosine Pricemore >>

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3,5-Diiodo-L-tyrosine Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:300-39-0)3,5-Diiodo-L-tyrosine
Order Number:LE16546
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:14
Price ($):discuss personally
Email:18501500038@163.com
Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:300-39-0)3,5-Diiodo-L-tyrosine
LE16546
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry
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